Cas no 2580099-78-9 (tert-butyl 2-(2R,4R)-4-hydroxypyrrolidin-2-ylacetate)

• Product Name: tert-butyl 2-(2R,4R)-4-hydroxypyrrolidin-2-ylacetate
• CAS No: 2580099-78-9
• MF: C₁₀H₁₉NO₃
• MW: 201.262763261795
• CID: 5660194
• PubChem ID: 165895820
• Update Time: 2025-05-25

tert-butyl 2-(2R,4R)-4-hydroxypyrrolidin-2-ylacetate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-[(2R,4R)-4-hydroxypyrrolidin-2-yl]acetate
• 2580099-78-9
• EN300-27725191
• tert-butyl 2-(2R,4R)-4-hydroxypyrrolidin-2-ylacetate

• Inchi： 1S/C10H19NO3/c1-10(2,3)14-9(13)5-7-4-8(12)6-11-7/h7-8,11-12H,4-6H2,1-3H3/t7-,8-/m1/s1
• InChI Key： WISWTSNSABWVFM-HTQZYQBOSA-N
• SMILES： O[C@H]1CN[C@@H](CC(=O)OC(C)(C)C)C1

Computed Properties

• Exact Mass: 201.13649347g/mol
• Monoisotopic Mass: 201.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 58.6Ų

Additional information on tert-butyl 2-(2R,4R)-4-hydroxypyrrolidin-2-ylacetate

tert-butyl 2-(2R,4R)-4-hydroxypyrrolidin-2-ylacetate: A Comprehensive Overview

The compound tert-butyl 2-(2R,4R)-4-hydroxypyrrolidin-2-ylacetate, identified by the CAS number 2580099-78-9, is a highly specialized organic compound with significant applications in various fields. This compound is characterized by its unique structure, which includes a tert-butyl group attached to an acetate moiety, further connected to a pyrrolidine ring system. The stereochemistry of the molecule, specifically the (2R,4R) configuration, plays a crucial role in its chemical reactivity and biological activity.

Recent studies have highlighted the importance of tert-butyl 2-(2R,4R)-4-hydroxypyrrolidin-2-ylacetate in the field of medicinal chemistry. Researchers have explored its potential as a precursor for the synthesis of bioactive compounds, particularly those with anti-inflammatory and antioxidant properties. The compound's ability to undergo various transformations, such as esterification and amidation, makes it a valuable building block in organic synthesis.

In addition to its synthetic applications, tert-butyl 2-(2R,4R)-4-hydroxypyrrolidin-2-ylacetate has been investigated for its role in catalytic processes. Its chiral pyrrolidine framework has been utilized in asymmetric catalysis, demonstrating high enantioselectivity in certain reactions. This property is particularly advantageous in the production of chiral pharmaceuticals, where stereocontrol is critical.

The CAS number 2580099-78-9 is a unique identifier for this compound, ensuring accurate referencing in scientific literature and regulatory documents. This identifier is essential for maintaining consistency and clarity in chemical nomenclature, especially when dealing with complex structures like tert-butyl 2-(2R,4R)-4-hydroxypyrrolidin-2-ylacetate.

Furthermore, advancements in computational chemistry have enabled researchers to model the electronic structure and reactivity of tert-butyl 2-(2R,4R)-4-hydroxypyrrolidin-2-ylacetate. These studies provide insights into its interaction with biological systems and its potential as a drug candidate. The compound's stability under various conditions has also been evaluated, making it suitable for large-scale synthesis and industrial applications.

In conclusion, tert-butyl 2-(2R,4R)-4-hydroxypyrrolidin-2-ylacetate, with its CAS number 2580099-78-9, stands out as a versatile and valuable compound in modern chemistry. Its unique structure and stereochemistry contribute to its wide-ranging applications in drug discovery, catalysis, and organic synthesis. As research continues to uncover new possibilities for this compound, it remains a focal point for scientists seeking innovative solutions in various chemical domains.